Cas no 900717-84-2 (2-(1H-Imidazol-1-yl)propylamine hydrochloride)

2-(1H-Imidazol-1-yl)propylamine hydrochloride Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)propan-1-amine
• [2-(1H-Imidazol-1-yl)propyl]amine hydrochloride
• 2-imidazol-1-ylpropan-1-amine
• SCHEMBL18546634
• AKOS002670882
• AKOS016045273
• 900717-84-2
• 2-(1H-imidazol-1-yl)propan-1-amine hydrochloride
• ALBB-027293
• +Expand

• MDL： MFCD26959598
• InChIKey： IMDOUFNBHNHPGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11N3.2ClH.H2O/c1-6(4-7)9-3-2-8-5-9;;;/h2-3,5-6H,4,7H2,1H3;2*1H;1H2
• SMILES： CC(CN)N1C=CN=C1.Cl.Cl.O

Computed Properties

• Exact Mass: 125.095297364g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 125.095297364g/mol
• Heavy Atom Count: 12
• Complexity: 84.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Boiling Point: 265.9±23.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 114.6±22.6 °C
• Density: 1.1±0.1 g/cm3